molecular formula C19H15N3O3 B2702161 3-(5-(4-(dimethylamino)phenyl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one CAS No. 2246947-14-6

3-(5-(4-(dimethylamino)phenyl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one

Cat. No.: B2702161
CAS No.: 2246947-14-6
M. Wt: 333.347
InChI Key: MBYNPOAWYUXYIG-UHFFFAOYSA-N
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Description

3-(5-(4-(dimethylamino)phenyl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C19H15N3O3 and its molecular weight is 333.347. The purity is usually 95%.
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Scientific Research Applications

Polymorphism and Anticancer Activity

3-(5-(4-(Dimethylamino)phenyl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one has been studied for its polymorphic structures and potential anticancer activity. The variations in its polymorphic forms are primarily due to differences in intermolecular interactions, which influence its pharmacological properties. Such compounds are considered promising in the field of anticancer research due to their structural complexity and bioactivity (Shishkina et al., 2019).

Antimicrobial Activity

Another significant application of this compound is in the realm of antimicrobial research. Variants of this compound, particularly those with different substitutions, have been evaluated for their efficacy against various bacterial and fungal strains. For instance, certain compounds have shown notable in vitro growth inhibition against bacteria like Staphylococcus aureus and Escherichia coli, as well as fungi such as Candida albicans (Bhat et al., 2013).

Anticonvulsant Potential

This compound has also been explored for its anticonvulsant properties. Derivatives of this compound have been synthesized and evaluated for their effectiveness in anticonvulsant activity, with several compounds demonstrating potential in this area. This research indicates the compound's relevance in neurological and pharmaceutical studies (Siddiqui et al., 2009).

Antioxidant Properties

Additionally, certain derivatives of this compound have been studied for their antioxidant properties. These studies involve evaluating the compound's ability to scavenge free radicals and protect against oxidative stress, an area of significant interest in both pharmaceutical and nutraceutical research (Basappa et al., 2021).

Properties

IUPAC Name

3-[5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]chromen-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15N3O3/c1-22(2)14-9-7-12(8-10-14)17-20-21-18(25-17)15-11-13-5-3-4-6-16(13)24-19(15)23/h3-11H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBYNPOAWYUXYIG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=CC=C(C=C1)C2=NN=C(O2)C3=CC4=CC=CC=C4OC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.